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Compound of Interest

Compound Name: Boroval

Cat. No.: B1234990

Disclaimer:This document provides a summary of information regarding the research
compound commonly referred to as "Boroval.” This compound is intended for laboratory
research purposes only and is not an approved drug for human or veterinary use. The
information provided herein is based on preclinical studies and should not be interpreted as
clinical dosage and administration guidelines.

Introduction

"Boroval" is the common name for the compound MeO-Suc-Ala-Ala-Pro-D,L-boro-Val pinacol
ester. It is a peptide boronic acid that functions as a highly effective and reversible inhibitor of
both porcine pancreatic elastase and human neutrophil elastase (HNE).[1][2] In research
settings, it has been investigated for its potential to prevent elastase-induced emphysema.[1][3]
It is also recognized as an impurity of Bortezomib, a proteasome inhibitor used in cancer
therapy.[4]

Chemical Properties:
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Property Value
methyl-O-succinyl-alanyl-alanyl-prolyl-

UPAC Name borojaline-pinac)(l)l ' S

Molecular Formula C16H27BF3NO4

Molecular Weight 365.2 g/mol

Synonyms (R)-BoroVal-(+)-Pinanediol trifluoroacetate

Primary Mechanism Reversible inhibition of elastases

Proposed Mechanism of Action

Boroval acts as a transition-state analog, forming a 1:1 complex with elastases.[2] This
reversible binding inhibits the enzymatic activity of elastase. The dissociation of Boroval from
the elastase-inhibitor complex reactivates the enzyme. This mechanism has been explored in
the context of human neutrophil elastase (HNE)-induced lung injury.
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Proposed mechanism of Boroval's reversible inhibition of HNE.

Experimental Protocols: In Vivo Hamster Model of
Emphysema

The following protocols are based on a study investigating the effects of Boroval on HNE-
induced emphysema in hamsters.[1][2]

Materials

e MeO-Suc-Ala-Ala-Pro-D,L-boro-Val pinacol ester (Boroval)

+ Human Neutrophil Elastase (HNE)
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e Phosphate-buffered saline (PBS)
e Anesthetic agent (e.g., sodium pentobarbital)

o Male hamsters

Preparation of Boroval Solution

Boroval is hydrolyzed in aqueous solution to its active free acid form within minutes.[2]
Solutions should be prepared fresh for each experiment.

e Weigh the desired amount of Boroval powder.
o Dissolve in an appropriate volume of sterile PBS to achieve the target concentration.

» Vortex briefly to ensure complete dissolution.

Animal Dosing and Administration

The following table summarizes the dosages and molar ratios used in a study to assess the
effect of Boroval on HNE-induced emphysema in hamsters.[1][2]
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BENGHE

Boroval to
Treatment HNE Dose Boroval Dose Route of
HNE Molar .. .
Group (mg) (mg) . Administration
Ratio
Pretreatment
Study
Control 0 0 N/A Intratracheal
HNE Alone 0.3 0 N/A Intratracheal
Boroval Intratracheal (1h
0.3 0.1 17 .
Pretreatment 1 prior to HNE)
Boroval Intratracheal (1h
0.3 1.0 170 )
Pretreatment 2 prior to HNE)
Coinstillation
Study
HNE + Boroval 1 0.25 0.2 42 Intratracheal
HNE + Boroval 2  0.25 1.0 210 Intratracheal
HNE + Boroval 3 0.5 0.4 42 Intratracheal

Administration Procedure (Intratracheal Instillation):

Anesthetize the hamster using an appropriate anesthetic agent.

Place the anesthetized animal in a supine position.

Expose the trachea through a small incision.

Using a suitable gauge needle and syringe, carefully instill the prepared solution into the
trachea.

Suture the incision and allow the animal to recover.

Experimental Workflow
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The following diagram outlines the workflow for an in vivo study of Boroval in a hamster model
of HNE-induced emphysema.
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Experimental workflow for in vivo hamster studies.

Summary of Preclinical Findings

In a hamster model, pretreatment with Boroval did not prevent HNE-induced emphysema and,
in some cases, exacerbated it.[1][2] It was postulated that Boroval suppresses HNE-induced
hemorrhage, allowing the HNE-Boroval complex to penetrate the alveolar interstitium.
Subsequent dissociation of the complex and clearance of the small Boroval molecule could
lead to reactivated HNE causing damage to elastic fibers.[1][2]

Safety Precautions

As with any research chemical, appropriate personal protective equipment (PPE), including
gloves, lab coat, and safety glasses, should be worn when handling Boroval. Work should be
conducted in a well-ventilated area or a chemical fume hood. For detailed safety information,
refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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